Cas no 81951-69-1 (5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 81951-69-1
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 4717234
• Update Time: 2025-09-26

5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione
• Hexahydro-5-hydroxy-1H-isoindole-1,3(2H)-dione (ACI)

• Inchi： 1S/C8H11NO3/c10-4-1-2-5-6(3-4)8(12)9-7(5)11/h4-6,10H,1-3H2,(H,9,11,12)
• InChI Key： FLRVLQRMAZEZOB-UHFFFAOYSA-N
• SMILES： O=C1C2C(CC(CC2)O)C(=O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Topological Polar Surface Area: 66.4

Additional information on 5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione

5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione: A Comprehensive Overview

5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione, identified by the CAS number 81951-69-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindoles, which are bicyclic structures composed of a benzene ring fused with a five-membered ring containing two nitrogen atoms. The presence of hydroxyl and ketone groups in its structure contributes to its unique chemical properties and potential biological activities.

The molecular structure of 5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione is characterized by a saturated isoindole system with hydroxyl and ketone functionalities. These functional groups play a crucial role in determining the compound's reactivity and solubility. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

In terms of physical properties, this compound exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione. One notable approach involves the use of catalytic hydrogenation techniques to achieve high yields and purity. This has significantly enhanced its applicability in research and development.

The biological activity of this compound has been a focal point of recent investigations. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, making it a promising candidate for drug discovery. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for therapeutic applications.

In conclusion, 5-Hydroxyhexahydro-1H-isoindole-1,3(2H)-dione (CAS No: 81951-69-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research findings, underscore its importance in advancing scientific knowledge and technological innovations.